N-benzyl-2-[3-(furan-2-ylmethyl)-6-methyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide

• IUPAC Name: N-benzyl-2-[3-(furan-2-ylmethyl)-6-methyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H19N3O3S2/c1-14-10-17-19(29-14)23-21(24(20(17)26)12-16-8-5-9-27-16)28-13-18(25)22-11-15-6-3-2-4-7-15/h2-10H,11-13H2,1H3,(H,22,25)
• InChI Key: CYPLARLOEOCJAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)N=C(N(C2=O)CC3=CC=CO3)SCC(=O)NCC4=CC=CC=C4
• Molecular Formula: C21H19N3O3S2
• Molecular Weight: 425.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 2- (4-Oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives were prepared by the reaction of 2-cyano-N-furan-2-ylmethyl-3-sulfanyl-3-arylaminoacrylamides with chloroacetic acid, ethyl 3-aryl-2-bromopropanates, and acetylenedicarboxylic acid esters.

Scientific Research Applications

Synthesis and Derivative Development

N-benzyl-2-[3-(furan-2-ylmethyl)-6-methyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide and its derivatives have been explored extensively in synthetic chemistry. For instance, a study focused on the synthesis of pyrimidine selanyl derivatives, which involved the formation of various novel compounds. These compounds' structures were confirmed through spectroscopic tools and elemental analysis (Alshahrani et al., 2018).

Anticancer Potential

One of the significant applications of these compounds is in anticancer research. A study synthesized 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives and tested them for anticancer activity. The most potent cytotoxic effects were observed in certain leukemia cell lines (Horishny et al., 2021).

Dual Inhibitor Development

Compounds with dual inhibitory activities against thymidylate synthase and dihydrofolate reductase have been synthesized, indicating a scaffold conducive to such activity. These compounds, including N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3- d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid, showed potent inhibitory activities, suggesting their potential in medicinal chemistry (Gangjee et al., 2008).

Fluorescence Properties

Studies have also focused on the fluorescence properties of related compounds. The synthesis of new fluorescent compounds, including benzo[4,5]thieno[3,2-d]pyrimidine 5,5-dioxides, was achieved, and their absorption and emission properties were quantitatively reproduced by quantum-chemical calculations (Yokota et al., 2012).

Crystal Structure Analysis

Crystallographic studies have been conducted to understand the structural aspects of these compounds. For example, the crystal structures of certain acetamide derivatives were analyzed, revealing details about their conformation and intramolecular hydrogen bonding (Subasri et al., 2016).

Antifolate and Antitumor Agent Design

The design and synthesis of classical and nonclassical analogues as antifolates and antitumor agents have been explored. These studies have resulted in compounds that are potent dihydrofolate reductase inhibitors and show promise as antitumor agents (Gangjee et al., 2007).